3-chloro-1H-indole-2-carbonitrile
Overview
Description
“3-chloro-1H-indole-2-carbonitrile” is a chemical compound with the CAS Number: 74960-46-6 . It has a molecular weight of 176.6 . The compound is typically stored at temperatures between 2-8°C in an inert atmosphere .
Synthesis Analysis
The synthesis of indole derivatives, including “3-chloro-1H-indole-2-carbonitrile”, has been the focus of many researchers . The presence of a carboxamide moiety at positions 2 and 3 gives these compounds unique inhibitory properties . An alternative and efficient approach to the synthesis of similar compounds has been described .
Molecular Structure Analysis
The molecular structure of “3-chloro-1H-indole-2-carbonitrile” is represented by the formula C9H5ClN2 . The indole compound is classified in the family of heterocyclic organic compounds. The indole skeleton has a benzene ring fused to a pyrrole ring .
Chemical Reactions Analysis
The reactivity of indole derivatives, including “3-chloro-1H-indole-2-carbonitrile”, has been studied using cross-coupling reactions . These reactions have been run with various substitutions using electron donor groups and electron-withdrawing groups on the aromatic ring .
Physical And Chemical Properties Analysis
“3-chloro-1H-indole-2-carbonitrile” is a solid compound . It is stable under normal conditions and should be stored in an inert atmosphere at temperatures between 2-8°C .
Scientific Research Applications
Antiviral Activity
Indole derivatives, including 3-chloro-1H-indole-2-carbonitrile, have shown potential in antiviral activity. For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives are known for their anti-inflammatory properties. They can be used in the development of new drugs for treating various inflammatory diseases .
Anticancer Activity
Indole derivatives have shown significant anticancer activity. They are used in the synthesis of potential anticancer immunomodulators . For example, tryptophan dioxygenase inhibitors pyridyl-ethenyl-indoles are prepared using indole-3-carbonitrile .
Antioxidant Activity
Indole derivatives also exhibit antioxidant activity. They can neutralize free radicals and prevent oxidative stress, which is linked to various chronic diseases .
Antimicrobial Activity
Indole derivatives have demonstrated antimicrobial properties, making them useful in the development of new antimicrobial agents .
Antidiabetic Activity
Indole derivatives have shown potential in the treatment of diabetes. They can be used in the development of antidiabetic drugs .
Synthesis of Complex Molecules
3-chloro-1H-indole-2-carbonitrile can be used as a reactant for intramolecular oxidative C-H coupling reactions. These reactions have applications in medium-ring synthesis techniques .
Preparation of Polysubstituted Indole-2-carbonitriles
3-chloro-1H-indole-2-carbonitrile can be used in the preparation of polysubstituted indole-2-carbonitriles through cross-coupling reactions .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-chloro-1H-indole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClN2/c10-9-6-3-1-2-4-7(6)12-8(9)5-11/h1-4,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJPXWLZSUROYHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(N2)C#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10735159 |
Source
|
| Record name | 3-Chloro-1H-indole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10735159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-1H-indole-2-carbonitrile | |
CAS RN |
74960-46-6 |
Source
|
| Record name | 3-Chloro-1H-indole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10735159 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-1H-indole-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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